Phase-selective gelators based on closed-chain glucose derivatives: their applications in the removal of dissolved aniline/nitrobenzene, and toxic dyes from contaminated water†
Journal of Materials Chemistry A Pub Date: 2015-08-14 DOI: 10.1039/C5TA01232E
Abstract
Several effective PSGs have been developed from a series of glucose-based compounds for the removal of aniline and nitrobenzene from their biphasic mixtures with water via a simple shaking strategy at room temperature within 1 min. The morphologies of the gels formed in aniline and nitrobenzene in the absence or presence of a large amount of water have been examined by field emission scanning electron microscopy (FE-SEM). The dominant factors that drive gelation in the case of the gelator and aniline or nitrobenzene have been studied using FT-IR, concentration-dependent 1H NMR, and XRD. Additionally, the efficient purification of toxic dye solutions has been realized by using one of these gelators as the adsorbent in a gel column. And the corresponding xerogel can also be used for efficient dye removal. HPLC and UV/vis spectroscopy provide the quantification means for the estimation of the purification efficacy. The easy-to-implement performance and high removal efficiency of the organic pollutants from water indicate the potential and promising applicability of these organogelators in water purification.
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Journal Nameļ¼Journal of Materials Chemistry A
Research Products
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CAS no.: 113305-56-9
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CAS no.: 10094-41-4
